Cas no 2229108-86-3 (methyl 4-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2229108-86-3
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 5820780
• PubChem ID: 165828741
• Update Time: 2025-10-23

methyl 4-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrrole-2-carboxylate
• 2229108-86-3
• EN300-1963672

• Inchi： 1S/C9H12F2N2O2/c1-13-4-6(9(10,11)5-12)3-7(13)8(14)15-2/h3-4H,5,12H2,1-2H3
• InChI Key： HQXLQDAUTKJNSN-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=C(C(=O)OC)N(C)C=1)F

Computed Properties

• Exact Mass: 218.08668395g/mol
• Monoisotopic Mass: 218.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 4-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229108-86-3)

Methyl 4-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrrole-2-carboxylate, also known by its CAS registry number 2229108-86-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrole ring with various substituents that confer it with distinct chemical and biological properties. Recent advancements in synthetic chemistry and materials science have further highlighted its potential applications in drug development and material synthesis.

The molecular structure of methyl 4-(2-amino-1,1-difluoroethyl)-1-methyl-1H-pyrrole-2-carboxylate consists of a pyrrole ring substituted at the 4-position with a difluoroethylamine group and at the 1-position with a methyl group. The presence of the amino group introduces nucleophilic properties, while the fluorine atoms contribute to the compound's stability and reactivity. This combination makes it a versatile building block for various chemical reactions and functionalizations.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, eliminations, and cyclizations. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. Such advancements underscore the importance of this compound as a key intermediate in drug discovery and material science.

The biological activity of methyl 4-(2-amino-1,1-difluoroethyl strong>) -< strong >1-methyl strong > -< strong >1H-pyrrole strong > -< strong >2-carboxylate strong > has been extensively studied. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. Additionally, its ability to modulate cellular signaling cascades makes it a promising candidate for therapeutic applications in areas such as oncology and neurodegenerative diseases.

Beyond its pharmacological applications, this compound has also found use in materials science. Its unique electronic properties make it suitable for incorporation into advanced materials such as polymers and coatings. Recent research has explored its role as a precursor in the synthesis of stimuli-responsive materials, which can undergo reversible changes in response to external stimuli like temperature or pH.

In conclusion, methyl 4-(< strong >2-amino strong > -< strong >1,1-difluoroethyl strong > ) -< strong >1-methyl strong > -< strong >1H-pyrrole strong > -< strong >2-carboxylate strong > (CAS No. < strong >2229108-86-3 strong > ) is a multifaceted compound with diverse applications across various scientific disciplines. Its chemical versatility, combined with recent breakthroughs in synthesis and application development, positions it as an important molecule for future research and innovation.